Cas no 161097-77-4 (Cimicifugoside H2)

Cimicifugoside H2 structure

Product Name:Cimicifugoside H2

CAS No:161097-77-4

MF:C₃₅H₅₄O₁₀

MW:634.797272205353

CID:192565

PubChem ID:10100589

Update Time:2025-04-19

Cimicifugoside H2 Chemical and Physical Properties

Names and Identifiers

- 9,19-Cyclolanost-7-ene-16,23-dione,11,24,25-trihydroxy-3-(b-D-xylopyranosyloxy)-, (3b,11b,24R)-
- CIMICIFUGOSIDE H-2
- cimetex
- Cimetidine Hydrochloride USP24
- Cimetidin-HCl
- Cimetidinhydrochlorid
- CIMICIFUGOSIDE H-2(AS)
- UNII-CS0JEH28E6
- 9,19-Cyclolanost-7-ene-16,23-dione, 11,24,25-trihydroxy-3-(beta-D-xylopyranosyloxy)-, (3beta,11beta,24R)-
- CHEBI:184035
- AKOS040760329
- Q27275729
- Cimicifugoside H 2
- 161097-77-4
- (1S,3R,6S,8R,12R,15R,16R,18S)-15-[(2R,5R)-5,6-dihydroxy-6-methyl-4-oxoheptan-2-yl]-18-hydroxy-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxypentacyclo[9.7.0.01,3.03,8.012,16]octadec-10-en-14-one
- 9,19-CYCLOLANOST-7-ENE-16,23-DIONE, 11,24,25-TRIHYDROXY-3-(.BETA.-D-XYLOPYRANOSYLOXY)-, (3.BETA.,11.BETA.,24R)-
- CS0JEH28E6
- Cimicifugoside H2
- Cimicifugoside H-2, (-)-
- C35H54O10
- (1S,3R,6S,8R,12R,15R,16R,18S)-15-((2R,5R)-5,6-dihydroxy-6-methyl-4-oxoheptan-2-yl)-18-hydroxy-7,7,12,16-tetramethyl-6-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxypentacyclo(9.7.0.01,3.03,8.012,16)octadec-10-en-14-one
- Cimicifugoside H-2\\, (-)-, UNII-CS0JEH28E6
- DA-62318
- Inchi： 1S/C35H54O10/c1-17(12-18(36)28(42)31(4,5)43)25-19(37)13-32(6)22-9-8-21-30(2,3)24(45-29-27(41)26(40)20(38)15-44-29)10-11-34(21)16-35(22,34)23(39)14-33(25,32)7/h9,17,20-21,23-29,38-43H,8,10-16H2,1-7H3/t17-,20-,21+,23+,24+,25+,26+,27-,28+,29+,32+,33-,34-,35+/m1/s1
- InChI Key： SUNYLGIAMKNXMN-GLWILYKISA-N
- SMILES： O[C@H]1C[C@]2(C)[C@@H]([C@H](C)CC([C@@H](C(C)(C)O)O)=O)C(C[C@@]2(C)C2=CC[C@H]3C(C)(C)[C@H](CC[C@]43C[C@]421)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)=O

Computed Properties

Exact Mass: 634.37200
Monoisotopic Mass: 634.37169792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 45
Rotatable Bond Count: 7
Complexity: 1280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 174Å²

Experimental Properties

Color/Form: Powder
Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.057 g/l) (25 º C),
PSA: 173.98000
LogP: 2.04670

Cimicifugoside H2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C214455-0.5mg	Cimicifugoside H2	161097-77-4		0.5mg	$ 515.00	2022-04-01
TRC	C214455-1mg	Cimicifugoside H2	161097-77-4		1mg	$ 930.00	2022-04-01
A2B Chem LLC	AE99328-100mg	CIMICIFUGOSIDE H-2	161097-77-4	98%	100mg	$2040.00	2024-04-20